Label-assisted laser desorption/ionization mass spectrometry (LA-LDI-MS): an emerging technique for rapid detection of ubiquitous cis-1,2-diol functionality†

RSC Advances Pub Date: 2014-09-04 DOI: 10.1039/C4RA07499H

Abstract

The Label-Assisted Laser Desorption/Ionization (LA-LDI) technique has recently been applied to the detection of small molecules through a Time of Flight (TOF) mass spectrometric measurement. By excluding the external matrix, the mass spectrum becomes a lot cleaner being free of matrix related peaks and noise. In this paper we report a Label-Assisted Laser Desorption/Ionization Mass Spectrometry (LA-LDI-MS) based method for detection of various cis-1,2-diols, including the ones ubiquitous in biological samples.

Graphical abstract: Label-assisted laser desorption/ionization mass spectrometry (LA-LDI-MS): an emerging technique for rapid detection of ubiquitous cis-1,2-diol functionality
Recommended Literature